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Compound of Interest

Compound Name: Dicyclopentyldimethoxysilane

Cat. No.: B162888 Get Quote

Dicyclopentyldimethoxysilane is an organosilicon compound with significant applications in

industrial catalysis, particularly as an external electron donor in Ziegler-Natta catalysts for

polypropylene polymerization.[1] Its molecular architecture, featuring two bulky cyclopentyl

groups and two methoxy groups attached to a central silicon atom, imparts unique steric and

electronic properties.[2] This guide provides a detailed overview of its molecular structure,

weight, and the experimental protocols for its synthesis and characterization.

Molecular Structure and Properties
Dicyclopentyldimethoxysilane is a colorless, transparent liquid.[1] The central silicon atom is

bonded to two cyclopentyl rings and two methoxy groups.

Chemical Identifiers:

IUPAC Name: dicyclopentyl(dimethoxy)silane[3]

SMILES: CO--INVALID-LINK--(C1CCCC1)C1CCCC1[4]

InChI Key: JWCYDYZLEAQGJJ-UHFFFAOYSA-N

The molecular formula for Dicyclopentyldimethoxysilane is C12H24O2Si.[3][4][5][6][7][8][9]
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The table below details the calculation for Dicyclopentyldimethoxysilane.

Constituent
Element

Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Carbon C 12.011 12 144.132

Hydrogen H 1.008 24 24.192

Oxygen O 15.999 2 31.998

Silicon Si 28.085 1 28.085

Total Molecular

Weight
228.407

The calculated molecular weight is approximately 228.41 g/mol , which aligns with values

provided by various chemical suppliers.[4]

Experimental Protocols
The synthesis of Dicyclopentyldimethoxysilane is primarily achieved through two main

methods involving a Grignard reagent.[2]

1. Synthesis from Tetramethoxysilane

This method involves the reaction of a cyclopentyl magnesium halide (a Grignard reagent) with

tetramethoxysilane.[2][10]

Reaction: Approximately two moles of the cyclopentyl magnesium halide are reacted with

one mole of tetramethoxysilane.[2][10]

Solvent: The reaction is typically carried out in an organic solvent such as tetrahydrofuran,

diethyl ether, or dibutyl ether.[2]

Temperature: The reaction temperature is maintained in the range of 20 to 100°C.[2]
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Work-up: Upon completion of the reaction, the precipitated magnesium salts are removed by

filtration. The solvent is then removed from the filtrate by distillation to yield the crude

product.[2][10]

Purification: The crude product is purified by distillation under reduced pressure.[2][10]

2. Synthesis from Tetrahalosilanes

This alternative synthesis route starts with a silicon halide, such as tetrachlorosilane.[2]

Grignard Reaction: A Grignard reagent, such as cyclopentylmagnesium chloride, is reacted

with the tetrahalosilane. This reaction forms the intermediate, Dicyclopentyldichlorosilane.[2]

Methanolysis: The Dicyclopentyldichlorosilane intermediate then undergoes methanolysis.

This is achieved by reacting it with an excess of methanol (more than two moles of methanol

per mole of the silane intermediate).[2]

Conversion: The methanol displaces the two chlorine atoms, forming two methoxy groups

attached to the silicon atom and hydrogen chloride as a byproduct, yielding the final

Dicyclopentyldimethoxysilane product.[2]

Analytical Characterization

To ensure the purity and confirm the structure of the synthesized

Dicyclopentyldimethoxysilane, several analytical techniques are employed.[2]

Gas Chromatography (GC): This is a primary method used to assess the purity of the final

product and to monitor the progress of the synthesis reaction.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR spectroscopy is utilized to

confirm the molecular structure of the compound.[2][10]

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule and is used for identification purposes.[2][10]

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) can be used to

determine the molecular weight of the compound.[10]
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Logical Workflow for Synthesis and Analysis
The following diagram illustrates the general workflow for the synthesis and subsequent

analysis of Dicyclopentyldimethoxysilane.

Start Materials
(e.g., Cyclopentyl Halide, Mg, Tetramethoxysilane) Grignard Reaction Filtration

(Remove Mg Salts)
Solvent Removal

(Distillation) Crude Product Purification
(Vacuum Distillation) Pure Dicyclopentyldimethoxysilane Analytical Characterization

(GC, NMR, IR, MS) Verified Product

Click to download full resolution via product page

Synthesis and Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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